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Compound of Interest

Compound Name: Acetone-d

cat. No.: B1623232

This guide provides an in-depth overview of the properties and applications of acetone-d6
(hexadeuteroacetone), a deuterated solvent essential for a range of scientific applications,
particularly in Nuclear Magnetic Resonance (NMR) spectroscopy. Tailored for researchers,
scientists, and professionals in drug development, this document outlines its chemical and
physical characteristics, detailed experimental protocols for its use in NMR sample preparation,
and a visual representation of the experimental workflow.

Core Properties of Acetone-d6

Acetone-d6 is a form of acetone where all six hydrogen atoms have been replaced with their
isotope, deuterium.[1] This isotopic substitution makes it an ideal solvent for NMR spectroscopy
as it does not produce a large solvent signal in the *H NMR spectrum, which would otherwise
obscure signals from the analyte.[2]

Below is a summary of the key quantitative data for acetone-d6:
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Property Value

CAS Number 666-52-4[3][4][5][6][7][8]
Molecular Formula C3DeO or (CD3)2COI5][8]
Molecular Weight 64.12 g/mol [1][2][31[41[6]1[71[9]
Density 0.872 g/mL at 25 °CJ6]

Boiling Point 55.5 °C[2][6]

Melting Point -93.8 °C[2][3][6]

Refractive Index n20/D 1.355[6]

Isotopic Purity Typically 299.9 atom % D[3][4][8]

Experimental Protocol: Sample Preparation for NMR
Spectroscopy using Acetone-d6

The following protocol outlines the standard procedure for preparing a sample for analysis by
NMR spectroscopy using acetone-d6 as the solvent. The primary application of acetone-d6 is
as a solvent for dissolving samples for NMR analysis.[1][2]

Objective: To prepare a homogeneous and clear solution of an analyte in acetone-d6 suitable
for high-resolution NMR analysis.

Materials:

e Analyte (solid or liquid)

Acetone-d6 (=299.9% deuteration)

High-quality 5 mm NMR tube and cap

Vortex mixer

Pasteur pipette and cotton or a syringe with a filter
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e Small vial
e Balance
Methodology:

o Solubility Test (Optional but Recommended): Before using the deuterated solvent, it is
advisable to test the solubility of the analyte in non-deuterated acetone to avoid wasting the
more expensive deuterated solvent.[3]

» Weighing the Analyte: Accurately weigh the desired amount of the solid analyte directly into a
clean, dry vial. For a standard *H NMR spectrum, 1-10 mg of a compound with a molecular
weight less than 600 is typically sufficient.[9] For 3C NMR, a higher concentration may be
necessary. For liquid samples, add a small drop to the vial.

 Dissolution: Add approximately 0.5-0.7 mL of acetone-d6 to the vial containing the analyte.
[3][4] The exact volume can be adjusted to achieve the desired concentration.

e Mixing: Securely cap the vial and mix the contents thoroughly using a vortex mixer until the
analyte is completely dissolved. Visually inspect the solution to ensure there are no
suspended particles.

« Filtration (If Necessary): If the solution is not perfectly clear or contains solid impurities, it
must be filtered.[3][4][5] This can be achieved by passing the solution through a small plug of
cotton or glass wool placed in a Pasteur pipette or by using a syringe fitted with a filter,
directly into the NMR tube. This step is crucial as suspended particles can adversely affect
the quality of the NMR spectrum.[4]

o Transfer to NMR Tube: Carefully transfer the clear solution from the vial into a clean, high-
quality 5 mm NMR tube using a Pasteur pipette.[3][4] Avoid getting any solution on the
outside of the tube.

o Adjusting the Volume: Ensure the height of the solution in the NMR tube is between 4 and 5
cm.[4] This volume is critical for proper instrument shimming and data acquisition.

e Capping and Labeling: Cap the NMR tube securely. Label the tube clearly with a unique
identifier.[3] For volatile samples, sealing the cap with parafilm can help prevent solvent
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evaporation.[4]

o Cleaning the Tube: Before inserting the sample into the NMR spectrometer, wipe the outside
of the NMR tube with a tissue dampened with a solvent like isopropanol or acetone to
remove any dust or fingerprints.[9]

Experimental Workflow for NMR Analysis

The following diagram illustrates the logical steps involved in preparing a sample for NMR
analysis using acetone-d6.
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Workflow for NMR Sample Preparation and Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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